2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide

• CAS RN: 52295-48-4
• Molecular Formula: C12H17ClN2O5S2
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 2-chloro-4-(4-methoxypiperidin-1-yl)sulfonylbenzenesulfonamide
• InChI: InChI=1S/C12H17ClN2O5S2/c1-20-9-4-6-15(7-5-9)22(18,19)10-2-3-12(11(13)8-10)21(14,16)17/h2-3,8-9H,4-7H2,1H3,(H2,14,16,17)
• InChI Key: AYUCZFQOHBTJTO-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)S(=O)(=O)N)Cl

Description

2-Chloro-4-(4-methoxypiperidinosulphonyl)benzene sulphonamide is a useful research compound. Its molecular formula is C12H17ClN2O5S2 and its molecular weight is 368.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (4.2 ml) and 4-methoxypiperidine (3.15 g) were added to a solution of 3-chloro-4-sulphamoyl-benzene sulphonyl chloride (8.7 g) in acetone (100 ml). The mixture was stirred at room temperature for 1 hour and then poured into 50 ml of N-hydrochloric acid. The resulting product was removed by filtration, washed with water and recrystallized from isopropanol to give the desired compound (8.4 g), m.p. 165°-167°C.